molecular formula C14H12O6S B1170748 4-{[(4-Methoxyphenyl)sulfonyl]oxy}

4-{[(4-Methoxyphenyl)sulfonyl]oxy}

Cat. No.: B1170748
M. Wt: 308.304
InChI Key: CFOCFGGNQSAPMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[(4-Methoxyphenyl)sulfonyl]oxy} is a sulfonate ester derivative characterized by a methoxyphenyl group attached to a sulfonyloxy (–SO₂O–) moiety. This structure confers unique electronic and steric properties, making it valuable in organic synthesis, particularly as a protecting group or intermediate in pharmaceuticals and polymers. The methoxy (–OCH₃) substituent at the para position enhances electron-donating effects, influencing reactivity and solubility compared to non-oxygenated analogs .

Properties

Molecular Formula

C14H12O6S

Molecular Weight

308.304

IUPAC Name

4-(4-methoxyphenyl)sulfonyloxybenzoic acid

InChI

InChI=1S/C14H12O6S/c1-19-11-6-8-13(9-7-11)21(17,18)20-12-4-2-10(3-5-12)14(15)16/h2-9H,1H3,(H,15,16)

InChI Key

CFOCFGGNQSAPMA-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Sulfonate Esters

Ethyl 4-{[(4-Methylphenyl)sulfonyl]oxy}benzoate (CAS 98634-20-9)
  • Structure : Replaces the methoxy group with a methyl (–CH₃) at the para position of the phenyl ring.
  • Molecular Formula : C₁₆H₁₆O₅S.
  • Key Differences :
    • The methyl group is less electron-donating than methoxy, reducing resonance stabilization of the sulfonate ester.
    • Lower solubility in polar solvents compared to methoxy analogs due to decreased polarity .
[3-(4-Methoxyphenoxy)Phenyl]Sulfonyl Chloride (CAS 874959-95-2)
  • Structure: A sulfonyl chloride with a methoxyphenoxy substituent at the meta position.
  • Molecular Formula : C₁₃H₁₁ClO₄S.
  • Key Differences: The sulfonyl chloride (–SO₂Cl) group is highly reactive, enabling nucleophilic substitutions, unlike the sulfonate ester’s stability under basic conditions. Solubility: Slightly soluble in chloroform, methanol, and DMSO .
Compound Molecular Formula Molecular Weight Solubility Reactivity Profile
4-{[(4-Methoxyphenyl)sulfonyl]oxy} (Inferred) C₇H₇O₅S* ~218.2 Polar aprotic solvents† Moderate stability‡
Ethyl 4-{[(4-Methylphenyl)sulfonyl]oxy}benzoate C₁₆H₁₆O₅S 320.36 Low polarity solvents Base-stable, acid-labile
[3-(4-Methoxyphenoxy)Phenyl]Sulfonyl Chloride C₁₃H₁₁ClO₄S 298.74 Chloroform, DMSO High reactivity with nucleophiles

*Assumed based on core structure; †Predicted from methoxy’s polarity; ‡Inferred from sulfonate ester stability .

Sulfonamide Derivatives

4-{[(4-Methoxyphenyl)sulfonyl]amino}benzoic Acid (CAS N/A)
  • Structure : A sulfonamide-linked benzoic acid with a para-methoxy group.
  • Molecular Formula: C₁₄H₁₃NO₅S.
  • Key Differences: The sulfonamide (–SO₂NH–) group increases hydrogen-bonding capacity, enhancing crystallinity compared to sulfonate esters. Applications: Potential use in drug design due to bioactivity in sulfonamide-based therapeutics .
2-{[(4-Methoxyphenyl)sulfonyl]amino}-4-methylpentanoic Acid (CAS 68377-65-1)
  • Structure : A leucine derivative functionalized with a methoxyphenylsulfonyl group.
  • Molecular Formula: C₁₃H₁₈NO₅S.

Furanone-Based Sulfonates

(5R)-5-{[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy}-4-[(4-methoxyphenyl)sulfonyl]-2(5H)-furanone (2.10b)
  • Structure: A complex furanone derivative with a chiral sulfonate group.
  • Key Differences :
    • The bicyclic terpene moiety (from the cyclohexyl group) enhances lipophilicity, favoring membrane permeability.
    • Synthesis Challenges: HRMS analysis failed to detect M⁺ ions, suggesting instability or isomerization during synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.